Cas no 2649788-77-0 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2649788-77-0
• MF: C₁₂H₈BrFN₂O₂S
• MW: 343.171524047852
• CID: 6807549
• PubChem ID: 156472757
• Update Time: 2025-01-15

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• Ethyl N-(4-bromo-3-cyano-7-fluorobenzo[b]thien-2-yl)carbamate
• SCHEMBL23496853
• Ethyl (4-bromo-3-cyano-7-fluorobenzo[b]thiophen-2-yl)carbamate
• DB-385651
• 2649788-77-0
• SY383220
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C12H8BrFN2O2S/c1-2-18-12(17)16-11-6(5-15)9-7(13)3-4-8(14)10(9)19-11/h3-4H,2H2,1H3,(H,16,17)
• InChI Key： JXTMBAHSEYMSIE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1C(C#N)=C(NC(=O)OCC)S2)F

Computed Properties

• Exact Mass: 341.94739Da
• Monoisotopic Mass: 341.94739Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 90.4Ų